Cas no 3246-04-6 (n-(3-phenoxy-2-hydroxypropyl)-butylamine)

• Product name: n-(3-phenoxy-2-hydroxypropyl)-butylamine
• CAS No: 3246-04-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134
• CID: 916957
• PubChem ID: 137867

n-(3-phenoxy-2-hydroxypropyl)-butylamine Chemical and Physical Properties

Names and Identifiers

• n-(3-phenoxy-2-hydroxypropyl)-butylamine
• N-(3-Phenoxy-2-hydroxypropyl)butylamine
• 1-(butylamino)-3-phenoxypropan-2-ol
• DTXSID60954212
• CCG-125030
• AKOS017262164
• AKOS001776535
• 3246-04-6
• STK279830

• Inchi： InChI=1S/C13H21NO2/c1-2-3-9-14-10-12(15)11-16-13-7-5-4-6-8-13/h4-8,12,14-15H,2-3,9-11H2,1H3
• InChI Key： JCLZQRQJFXFGGK-UHFFFAOYSA-N
• SMILES： CCCCNCC(COC1=CC=CC=C1)O

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49